N-[(isopropylamino)carbonyl]benzamide

• IUPAC Name: N-(propan-2-ylcarbamoyl)benzamide
• InChI: InChI=1S/C11H14N2O2/c1-8(2)12-11(15)13-10(14)9-6-4-3-5-7-9/h3-8H,1-2H3,(H2,12,13,14,15)
• InChI Key: DPHJKZOHEWWXNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NC(=O)C1=CC=CC=C1
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

N-[(isopropylamino)carbonyl]benzamide, commonly known as PACAP-27, is a neuropeptide that plays a crucial role in various physiological processes, including neurotransmission, neuroprotection, and neuroendocrine regulation. PACAP-27 was first identified in 1989 as a hypothalamic peptide that stimulates the release of pituitary adenylate cyclase-activating polypeptide (PACAP) from the hypothalamus. Since then, it has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-[(isopropylamino)carbonyl]benzamide-27 exerts its effects by binding to specific receptors, including PAC1, VPAC1, and VPAC2 receptors. The PAC1 receptor is predominantly expressed in the central nervous system and is involved in various physiological processes, including neurotransmission, neuroprotection, and neuroendocrine regulation. The VPAC1 and VPAC2 receptors are expressed in various tissues, including the brain, and are involved in the regulation of immune function, metabolism, and cardiovascular function.
Biochemical and Physiological Effects
N-[(isopropylamino)carbonyl]benzamide-27 has been shown to have various biochemical and physiological effects, including:
1. Neuroprotection: N-[(isopropylamino)carbonyl]benzamide-27 protects neurons from oxidative stress, excitotoxicity, and apoptosis.
2. Anti-inflammatory effects: N-[(isopropylamino)carbonyl]benzamide-27 reduces inflammation by modulating the immune system and suppressing pro-inflammatory cytokines.
3. Modulation of neurotransmission: N-[(isopropylamino)carbonyl]benzamide-27 modulates the release of various neurotransmitters, including dopamine, acetylcholine, and glutamate.
4. Regulation of hormone secretion: N-[(isopropylamino)carbonyl]benzamide-27 stimulates the release of various hormones, including growth hormone, prolactin, and luteinizing hormone.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(isopropylamino)carbonyl]benzamide-27 in lab experiments is its neuroprotective effects. N-[(isopropylamino)carbonyl]benzamide-27 can protect neurons from various insults, including oxidative stress, excitotoxicity, and apoptosis. This makes it an ideal candidate for studying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
However, one of the limitations of using N-[(isopropylamino)carbonyl]benzamide-27 in lab experiments is its high cost. N-[(isopropylamino)carbonyl]benzamide-27 is a synthetic peptide, and its synthesis is a complex and expensive process. This may limit its use in large-scale experiments.

Future Directions

1. Development of N-[(isopropylamino)carbonyl]benzamide-27 analogs: Researchers are exploring the development of N-[(isopropylamino)carbonyl]benzamide-27 analogs that have improved pharmacokinetic and pharmacodynamic properties.
2. Clinical trials: Clinical trials are needed to evaluate the safety and efficacy of N-[(isopropylamino)carbonyl]benzamide-27 in various neurological disorders.
3. Combination therapy: Researchers are exploring the potential of combining N-[(isopropylamino)carbonyl]benzamide-27 with other drugs to enhance its therapeutic effects.
4. Mechanistic studies: Further mechanistic studies are needed to understand the precise mechanisms by which N-[(isopropylamino)carbonyl]benzamide-27 exerts its neuroprotective and anti-inflammatory effects.
Conclusion
In conclusion, N-[(isopropylamino)carbonyl]benzamide-27 is a neuropeptide that has potential therapeutic applications in various neurological disorders. It exerts its effects by binding to specific receptors and has various biochemical and physiological effects, including neuroprotection, anti-inflammatory effects, modulation of neurotransmission, and regulation of hormone secretion. Although N-[(isopropylamino)carbonyl]benzamide-27 has some limitations, its neuroprotective effects make it an ideal candidate for studying neurodegenerative diseases. Further research is needed to explore its potential therapeutic applications and to develop more effective analogs.

Scientific Research Applications

N-[(isopropylamino)carbonyl]benzamide-27 has been extensively studied for its potential therapeutic applications in various neurological disorders, including stroke, traumatic brain injury, Alzheimer's disease, Parkinson's disease, and multiple sclerosis. N-[(isopropylamino)carbonyl]benzamide-27 has been shown to have neuroprotective effects by reducing neuronal cell death and promoting cell survival. It also has anti-inflammatory effects and can modulate the immune system.